Benzo[d]thiazol-6-yl(3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)methanone

• IUPAC Name: 1,3-benzothiazol-6-yl-[3-(5-chloropyrimidin-2-yl)oxypiperidin-1-yl]methanone
• InChI: InChI=1S/C17H15ClN4O2S/c18-12-7-19-17(20-8-12)24-13-2-1-5-22(9-13)16(23)11-3-4-14-15(6-11)25-10-21-14/h3-4,6-8,10,13H,1-2,5,9H2
• InChI Key: DNDBUVPPHIQPMD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC3=C(C=C2)N=CS3)OC4=NC=C(C=N4)Cl
• Molecular Formula: C17H15ClN4O2S
• Molecular Weight: 374.8 g/mol
• CAS No.: 2034622-31-4

Description

Benzo[d]thiazol-6-yl(3-((5-chloropyrimidin-2-yl)oxy)piperidin-1-yl)methanone is a useful research compound. Its molecular formula is C17H15ClN4O2S and its molecular weight is 374.84. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of compounds involving benzothiazole and pyrimidine derivatives is a focal area of research due to their potential biological activities. Patel, Agravat, and Shaikh (2011) describe the synthesis of new pyridine derivatives using 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, leading to compounds with varying antimicrobial activities (Patel, Agravat, & Shaikh, 2011). Similarly, Janardhan et al. (2014) explored the synthesis of fused thiazolo[3,2-a]pyrimidinones using N-(benzo[d]thiazol-2-yl)-2-chloroacetamide as a building block, showcasing the versatility of benzothiazole derivatives in heterocyclic chemistry (Janardhan et al., 2014).

Biological Activities and Applications

Compounds featuring the benzo[d]thiazol moiety have been evaluated for various biological activities, including antimicrobial, antifungal, and antitubercular effects. For instance, Maddila et al. (2016) reported the synthesis of benzothiazole pyrimidine derivatives with significant antibacterial and antifungal activities (Maddila et al., 2016). Moreover, Pancholia et al. (2016) identified benzo[d]thiazol-2-yl(piperazin-1-yl)methanones as new chemotypes against Mycobacterium tuberculosis, demonstrating their potential as anti-mycobacterial agents (Pancholia et al., 2016).

Therapeutic Index and Molecular Docking Studies

The therapeutic index of these compounds, as well as their interactions with biological targets, has been a subject of investigation. Nagaraju et al. (2020) synthesized thiazole/benzothiazole fused pyranopyrimidine derivatives, evaluating their antiproliferative activity against various cancer cell lines and conducting molecular docking studies to understand their mode of action (Nagaraju et al., 2020).